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Compound of Interest

Compound Name: DL-3-phenyllactic Acid-d3

Cat. No.: B12360300 Get Quote

A Comparative Guide to DL-3-Phenyllactic Acid-
d3 as a Reference Material
For researchers, scientists, and drug development professionals engaged in metabolic studies,

bioanalytical assays, and pharmacokinetic research, the choice of an appropriate internal

standard is paramount for achieving accurate and reproducible results. This guide provides a

comprehensive comparison of DL-3-phenyllactic Acid-d3, a deuterated stable isotope-labeled

(SIL) internal standard, with its non-deuterated counterparts, DL-3-phenyllactic acid, D-(+)-3-

phenyllactic acid, and L-(-)-3-phenyllactic acid.

Product Comparison
DL-3-phenyllactic Acid-d3 serves as an ideal internal standard for the quantification of 3-

phenyllactic acid in various biological matrices using mass spectrometry-based methods. Its

key advantage lies in its identical chemical properties and chromatographic behavior to the

endogenous analyte, while its mass shift allows for clear differentiation and accurate

quantification.
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Feature
DL-3-
phenyllactic
Acid-d3

DL-3-
phenyllactic
Acid

D-(+)-3-
phenyllactic
Acid

L-(-)-3-
phenyllactic
Acid

CAS Number 490034-49-6[1] 828-01-3[2] 7326-19-4 20312-36-1

Molecular

Formula
C₉H₇D₃O₃[1] C₉H₁₀O₃[2] C₉H₁₀O₃ C₉H₁₀O₃

Molecular Weight 169.19 g/mol [1] 166.17 g/mol [2] 166.17 g/mol 166.17 g/mol

Typical Purity >95% (HPLC)[3] ≥98% (GC)[4] 98% 98%

Primary Use

Internal Standard

for Mass

Spectrometry

Analytical

Standard,

Research

Chemical

Chiral Building

Block, Research

Chemical

Research

Chemical

Storage -20°C[3] 2-8°C[4]
Room

Temperature

Room

Temperature

Suppliers
Clearsynth, LGC

Standards

Sigma-Aldrich,

MedChemExpres

s

Sigma-Aldrich Sigma-Aldrich

Certificate of Analysis Overview
A Certificate of Analysis (CoA) for a reference material provides critical information regarding its

identity, purity, and quality. While a specific CoA for DL-3-phenyllactic Acid-d3 is typically

provided upon purchase, a representative CoA for a high-quality reference standard will include

the following:

Product Information: Product name, catalog number, CAS number, molecular formula, and

molecular weight.

Physical Properties: Appearance, melting point, and solubility.

Analytical Data: Results from various analytical techniques such as:

Purity by HPLC/GC: Typically >98% for non-deuterated standards.
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Identity by ¹H NMR and ¹³C NMR: To confirm the chemical structure.

Mass Spectrometry: To confirm the molecular weight and isotopic enrichment for

deuterated standards.

Optical Rotation: For chiral compounds like D-(+) and L-(-)-3-phenyllactic acid. For

example, D-(+)-3-phenyllactic acid has a specific rotation of [α]20/D +19°, c = 1 in ethanol.

Experimental Protocols
The use of DL-3-phenyllactic Acid-d3 as an internal standard is prevalent in quantitative

analytical methods, particularly those employing High-Performance Liquid Chromatography

(HPLC) or Gas Chromatography (GC) coupled with Mass Spectrometry (MS).

Quantification of Phenyllactic Acid in Biological
Samples using HPLC-MS
This protocol outlines a general procedure for the quantification of 3-phenyllactic acid in a

biological matrix (e.g., plasma, urine, or cell culture supernatant) using DL-3-phenyllactic
Acid-d3 as an internal standard.

a. Sample Preparation (Protein Precipitation & Extraction):

To 100 µL of the biological sample, add 10 µL of a known concentration of DL-3-
phenyllactic Acid-d3 solution (internal standard).

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 12,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

b. HPLC Conditions:
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Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with

0.1% formic acid (Solvent B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

c. Mass Spectrometry Conditions (Triple Quadrupole):

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Multiple Reaction Monitoring (MRM) Transitions:

3-Phenyllactic Acid: Precursor ion (m/z) 165.1 → Product ion (m/z) 71.1

DL-3-phenyllactic Acid-d3 (Internal Standard): Precursor ion (m/z) 168.1 → Product ion

(m/z) 74.1

Data Analysis: The concentration of 3-phenyllactic acid in the sample is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it to a

calibration curve constructed with known concentrations of the non-deuterated standard.

Chiral Separation of Phenyllactic Acid Enantiomers by
HPLC
For studies requiring the separation and quantification of D- and L- enantiomers of 3-

phenyllactic acid, a chiral HPLC method is necessary.

a. Chromatographic Conditions:

Column: Chiral stationary phase column, such as one based on cellulose tris-(4-methyl

benzoate) (e.g., Chiralcel OJ-H).[5]
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Mobile Phase: A mixture of hexane and isopropanol (e.g., 90:10 v/v) with 0.1% trifluoroacetic

acid.[5]

Flow Rate: 0.5 mL/min.[5]

Detection: UV at 261 nm.[5]

Visualizing the Analytical Workflow
The following diagram illustrates the typical workflow for a quantitative analysis using a

deuterated internal standard.
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Caption: Workflow for quantitative analysis of 3-phenyllactic acid.

Signaling Pathways and Logical Relationships
In metabolic studies, 3-phenyllactic acid is a product of phenylalanine metabolism. The use of

DL-3-phenyllactic Acid-d3 as an internal standard is crucial for accurately tracking the flux

through this pathway under various physiological or pathological conditions.
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Caption: Phenylalanine metabolism and its quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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